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Compound of Interest

Compound Name: Acetophenone-(phenyl-d5)

Cat. No.: B130792 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of Acetophenone-(phenyl-d5), a
deuterated analog of acetophenone commonly used in research and development. Adherence

to these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance.

Immediate Safety and Handling Precautions
Acetophenone-(phenyl-d5) is classified as harmful if swallowed and causes serious eye

irritation.[1][2] It is also considered a combustible liquid.[3][4] Therefore, appropriate personal

protective equipment (PPE) must be worn at all times when handling this substance. This

includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[2]

Hand Protection: Chemical-resistant gloves, such as those tested according to EN 374,

should be worn. It is crucial to check for leaks or impermeability before use.[2][5]

Skin Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[3]
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Respiratory Protection: In cases of inadequate ventilation, respiratory protection should be

worn.[2][5]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

[5] Keep the compound away from heat, sparks, open flames, and other ignition sources.[3][4]

[5]

Spill Management Protocol
In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Evacuate all non-essential personnel from the affected area and

ensure adequate ventilation.[2][6]

Contain the Spill: Use an inert absorbent material such as sand, diatomaceous earth, or a

universal binder to contain the spill.[2][6] Do not use combustible materials like sawdust for

containment.

Collect the Waste: Carefully collect the spilled material and absorbent into a suitable, labeled

container for hazardous waste.[2][6]

Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent and

then wash with soap and water.

Dispose of Contaminated Materials: All contaminated materials, including PPE, must be

disposed of as hazardous waste in accordance with local, state, and federal regulations.[7]

Step-by-Step Disposal Procedure
The disposal of Acetophenone-(phenyl-d5) and its containers must be handled by a licensed

hazardous-waste disposal contractor or collection site.[6] Do not pour the chemical down the

drain or dispose of it with regular trash.[4][7]

Waste Collection:

Collect waste Acetophenone-(phenyl-d5) in its original container or a designated,

compatible, and clearly labeled hazardous waste container.[3]
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Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[3]

Container Management:

Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area,

away from incompatible materials.[4][5]

Ensure the container is properly labeled with the chemical name, "Hazardous Waste," and

any other information required by your institution.

Arrange for Pickup:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for the pickup and disposal of the waste.

Provide them with the safety data sheet (SDS) and any other relevant information about

the waste.

Empty Containers:

Empty, clean containers can be disposed of as non-hazardous waste, provided they are

thoroughly rinsed and free of any chemical residue.[6] Consult your local regulations for

specific requirements regarding the disposal of "empty" chemical containers.

Quantitative Data Summary
The following table summarizes key quantitative data for Acetophenone-(phenyl-d5) for easy

reference.
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Property Value Source

Molecular Formula C₆D₅COCH₃ [1]

Molecular Weight 125.18 g/mol [1]

Boiling Point 202 °C [1]

Melting Point 19-20 °C [1]

Density 1.073 g/mL at 25 °C [1]

Flash Point 76.00 °C (closed cup) [1]

Refractive Index n20/D 1.5335 [1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Acetophenone-
(phenyl-d5).
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Chemical Handling

Spill Response

Disposal Protocol
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Caption: Workflow for the safe handling and disposal of Acetophenone-(phenyl-d5).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b130792?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/319856
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000022%20SDS-18
https://www.sigmaaldrich.com/US/en/sds/sial/00790
https://dept.harpercollege.edu/chemistry/msds/Acetophenone%20Sigma%20Aldrich.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000022%20SDS-13
https://www.lobachemie.com/lab-chemical-msds/MSDS-ACETOPHENONE-CASNO-98-86-00018-EN.aspx
https://app.studyraid.com/en/read/15383/534083/spill-management-for-acetophenone
https://www.benchchem.com/product/b130792#acetophenone-phenyl-d5-proper-disposal-procedures
https://www.benchchem.com/product/b130792#acetophenone-phenyl-d5-proper-disposal-procedures
https://www.benchchem.com/product/b130792#acetophenone-phenyl-d5-proper-disposal-procedures
https://www.benchchem.com/product/b130792#acetophenone-phenyl-d5-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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